8-iso Prostaglandin E2
8-iso Prostaglandin E2
8-Iso-pge2, also known as 8-epi-pge2, belongs to the class of organic compounds known as prostaglandins and related compounds. These are unsaturated carboxylic acids consisting of a 20 carbon skeleton that also contains a five member ring, and are based upon the fatty acid arachidonic acid. Thus, 8-iso-pge2 is considered to be an eicosanoid lipid molecule. 8-Iso-pge2 is considered to be a practically insoluble (in water) and relatively neutral molecule. 8-Iso-pge2 has been primarily detected in urine. Within the cell, 8-iso-pge2 is primarily located in the membrane (predicted from logP) and cytoplasm. 8-Iso-pge2 can be biosynthesized from prostaglandin E2.
8-epi-prostaglandin E2 is a prostanoid that is prostaglandin E2 having inverted stereochemistry at the 8-position. It has a role as a rat metabolite, a bronchoconstrictor agent, a vasoconstrictor agent and a human metabolite. It is a cyclic ketone, a secondary alcohol, a prostanoid and a diol. It derives from a prostaglandin E2.
8-epi-prostaglandin E2 is a prostanoid that is prostaglandin E2 having inverted stereochemistry at the 8-position. It has a role as a rat metabolite, a bronchoconstrictor agent, a vasoconstrictor agent and a human metabolite. It is a cyclic ketone, a secondary alcohol, a prostanoid and a diol. It derives from a prostaglandin E2.
Brand Name:
Vulcanchem
CAS No.:
27415-25-4
VCID:
VC0158537
InChI:
InChI=1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,12-13,15-17,19,21,23H,2-3,5-6,8-11,14H2,1H3,(H,24,25)/b7-4-,13-12+/t15-,16-,17+,19+/m0/s1
SMILES:
CCCCCC(C=CC1C(CC(=O)C1CC=CCCCC(=O)O)O)O
Molecular Formula:
C20H32O5
Molecular Weight:
352.5 g/mol
8-iso Prostaglandin E2
CAS No.: 27415-25-4
Reference Standards
VCID: VC0158537
Molecular Formula: C20H32O5
Molecular Weight: 352.5 g/mol
CAS No. | 27415-25-4 |
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Product Name | 8-iso Prostaglandin E2 |
Molecular Formula | C20H32O5 |
Molecular Weight | 352.5 g/mol |
IUPAC Name | (Z)-7-[(1S,2R,3R)-3-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopentyl]hept-5-enoic acid |
Standard InChI | InChI=1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,12-13,15-17,19,21,23H,2-3,5-6,8-11,14H2,1H3,(H,24,25)/b7-4-,13-12+/t15-,16-,17+,19+/m0/s1 |
Standard InChIKey | XEYBRNLFEZDVAW-CLQOMRTCSA-N |
Isomeric SMILES | CCCCC[C@@H](/C=C/[C@H]1[C@@H](CC(=O)[C@H]1C/C=C\CCCC(=O)O)O)O |
SMILES | CCCCCC(C=CC1C(CC(=O)C1CC=CCCCC(=O)O)O)O |
Canonical SMILES | CCCCCC(C=CC1C(CC(=O)C1CC=CCCCC(=O)O)O)O |
Physical Description | Solid |
Description | 8-Iso-pge2, also known as 8-epi-pge2, belongs to the class of organic compounds known as prostaglandins and related compounds. These are unsaturated carboxylic acids consisting of a 20 carbon skeleton that also contains a five member ring, and are based upon the fatty acid arachidonic acid. Thus, 8-iso-pge2 is considered to be an eicosanoid lipid molecule. 8-Iso-pge2 is considered to be a practically insoluble (in water) and relatively neutral molecule. 8-Iso-pge2 has been primarily detected in urine. Within the cell, 8-iso-pge2 is primarily located in the membrane (predicted from logP) and cytoplasm. 8-Iso-pge2 can be biosynthesized from prostaglandin E2. 8-epi-prostaglandin E2 is a prostanoid that is prostaglandin E2 having inverted stereochemistry at the 8-position. It has a role as a rat metabolite, a bronchoconstrictor agent, a vasoconstrictor agent and a human metabolite. It is a cyclic ketone, a secondary alcohol, a prostanoid and a diol. It derives from a prostaglandin E2. |
Synonyms | 8-iso-PGE2 8-isoprostaglandin E2 |
Reference | 1.Morrow, J.D.,Minton, T.A.,Mukundan, C.R., et al. Free radical-induced generation of isoprostanes in vivo. Evidence for the formation of D-ring and E-ring isoprostanes. The Journal of Biological Chemisty 269, 4317-4326 (1994). |
PubChem Compound | 5283213 |
Last Modified | Nov 11 2021 |
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